Cas no 142508-68-7 (9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI))
142508-68-7 structure
Product Name:9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI)
CAS No:142508-68-7
MF:C28H46O3
MW:430.663049221039
CID:152037
PubChem ID:6438753
Update Time:2025-04-19
9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI)
- (1R,3Z,5R)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-(hydroxymethyl)-4-methylidenecyclohexan-1-ol
- (1beta,3alpha,5Z,7E)-1-(Hydroxymethyl)-9,10-secocholesta-5,7,10(19)-triene-3,25-diol
- (1R,3R,5Z,7E)-1-(hydroxymethyl)-9,10-secocholesta-5,7,10-triene-3,25-diol
- 1-(Hydroxymethyl)-9,10-secocholesta-5,7,10(19)-triene-3,25-diol (1beta,3alpha,5Z,7E)-
- 1-Hbdv D3
- 1-Hydroxymethyl-3-norhydroxy-3,25-dihydroxyvitamin D3
- 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, 1-(hydroxymethyl)-, (1beta,3alpha,5Z,7E)-
- LMST03020340
- (5Z,7E)-(1R,3R)-1-(hydroxymethyl)-9,10-seco-5,7,10,(19)-cholestatriene-3,25-diol
- (1R)-25-hydroxy-1-(hydroxymethyl)vitamin D3 / (1R)-25-hydroxy-1-(hydroxymethyl)cholecalciferol
- 142508-68-7
- (1R)-25-Hydroxy-1-(hydroxymethyl)vitamin D3/(1R)-25-hydroxy-1-(hydroxymethyl)cholecalciferol
-
- Inchi: 1S/C28H46O3/c1-19(8-6-14-27(3,4)31)25-12-13-26-21(9-7-15-28(25,26)5)10-11-22-16-24(30)17-23(18-29)20(22)2/h10-11,19,23-26,29-31H,2,6-9,12-18H2,1,3-5H3/b21-10+,22-11-/t19-,23+,24+,25-,26+,28-/m1/s1
- InChI Key: PHNIFGLIGXOIQV-YOQPZTCMSA-N
- SMILES: OC(C)(C)CCC[C@@H](C)[C@H]1CC[C@H]2/C(=C/C=C3\C(=C)[C@H](CO)C[C@H](C\3)O)/CCC[C@]12C
Computed Properties
- Exact Mass: 430.34469533g/mol
- Monoisotopic Mass: 430.34469533g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 7
- Complexity: 703
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 60.7Ų
9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI) Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
142508-68-7 (9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,1-(hydroxymethyl)-, (1b,3a,5Z,7E)- (9CI)) Related Products
- 67-96-9(Dihydro Tachysterol)
- 55721-11-4(Secalciferol)
- 67-97-0(Vitamin D3)
- 118117-31-0(26-Noroleana-7,9(11)-diene-3,29-diol,13-methyl-, (3a,13a,14b,20a)-)
- 19356-17-3(Calcifediol)
- 21343-40-8(Ercalcidiol)
- 63283-36-3(Calcifediol monohydrate)
- 131918-61-1(Paricalcitol)
- 50-14-6(Vitamin D2)
- 22350-41-0(5,6-trans-Vitamin D3)
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